Cas no 612503-13-6 (Piperazine, 2-[2-(2-pyridinyl)ethyl]-, (2S)- (9CI))

Piperazine, 2-[2-(2-pyridinyl)ethyl]-, (2S)- (9CI) structure
612503-13-6 structure
Product Name:Piperazine, 2-[2-(2-pyridinyl)ethyl]-, (2S)- (9CI)
CAS No:612503-13-6
MF:C11H17N3
MW:191.272782087326
CID:954205
Update Time:2024-06-12

Piperazine, 2-[2-(2-pyridinyl)ethyl]-, (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 2-[2-(2-pyridinyl)ethyl]-, (2S)- (9CI)
    • (2S)-2-(2-PYRIDIN-2-YLETHYL)PIPERAZINE
    • (2S)-2-[2-(2-Pyridinyl)ethyl]piperazine
    • (2s)-2- (2- oxopyrrolidin -1-yl) butanoic acid
    • (2S)-2-(oxopyrrolidin-1-yl)butanoic acid
    • (S)-2-(2-oxopyrrolidin-1-yl)-2-butanoic acid
    • (S)-2-(2-oxopyrrolidin-1-yl)butanoic acid
    • (S)-2-(2-oxopyrrolidin-1-yl)butyric acid
    • (S)-2-(2-OXO-PYRROLIDIN-1-YL)-BUTYRIC ACID
    • (S)-2-(2-pyridin-2-ylethyl)piperazine
    • (S)-2-(2-pyridin-2-yl-ethyl)-piperazine
    • AG-D-12786
    • Levetiracetam acid
    • Levetiracetam acid, (-)-
    • LEVETIRACETIN ACID
    • SureCN1877216
    • Piperazine, 2-[2-(2-pyridinyl)ethyl]-, (2S)-
    • Inchi: 1S/C11H17N3/c1-2-6-13-10(3-1)4-5-11-9-12-7-8-14-11/h1-3,6,11-12,14H,4-5,7-9H2/t11-/m0/s1
    • InChI Key: PCLWLHVCTLOISA-NSHDSACASA-N
    • SMILES: N1CCNC[C@@H]1CCC1=NC=CC=C1

Experimental Properties

  • Density: 1.006±0.06 g/cm3(Predicted)
  • Melting Point: 83-87 °C
  • Boiling Point: 323.5±22.0 °C(Predicted)
  • pka: 9.11±0.40(Predicted)
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